Cas no 2229214-84-8 (3-(1-amino-2,2-difluorocyclopropyl)-4-bromobenzonitrile)

• Product Name: 3-(1-amino-2,2-difluorocyclopropyl)-4-bromobenzonitrile
• CAS No: 2229214-84-8
• MF: C₁₀H₇BrF₂N₂
• MW: 273.076788187027
• CID: 5923176
• PubChem ID: 165686981
• Update Time: 2025-10-28

3-(1-amino-2,2-difluorocyclopropyl)-4-bromobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(1-amino-2,2-difluorocyclopropyl)-4-bromobenzonitrile
• 2229214-84-8
• EN300-1970447

• Inchi： 1S/C10H7BrF2N2/c11-8-2-1-6(4-14)3-7(8)9(15)5-10(9,12)13/h1-3H,5,15H2
• InChI Key： INNAZYXRBOELCI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C=C1C1(CC1(F)F)N

Computed Properties

• Exact Mass: 271.97607g/mol
• Monoisotopic Mass: 271.97607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Additional information on 3-(1-amino-2,2-difluorocyclopropyl)-4-bromobenzonitrile

3-(1-Amino-2,2-Difluorocyclopropyl)-4-Bromobenzonitrile (CAS No. 2229214-84-8): An Emerging Compound in Medicinal Chemistry

3-(1-Amino-2,2-difluorocyclopropyl)-4-bromobenzonitrile (CAS No. 2229214-84-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzonitriles and incorporates a difluorocyclopropyl group, which imparts distinct chemical and biological properties. The presence of a bromo substituent further enhances its reactivity and versatility in various chemical reactions.

The difluorocyclopropyl moiety in 3-(1-amino-2,2-difluorocyclopropyl)-4-bromobenzonitrile is particularly noteworthy due to its ability to modulate the electronic and steric properties of the molecule. Fluorine atoms are known for their strong electron-withdrawing effect, which can significantly influence the reactivity and stability of organic compounds. This feature makes the compound an attractive candidate for drug design and development, especially in areas where precise control over molecular interactions is crucial.

Recent studies have explored the potential of 3-(1-amino-2,2-difluorocyclopropyl)-4-bromobenzonitrile as a lead compound for various therapeutic applications. One such area is the development of antimicrobial agents. The unique combination of the amino, difluorocyclopropyl, and bromo groups provides a robust scaffold that can be optimized to target specific bacterial strains. Preliminary research has shown promising results in inhibiting the growth of multidrug-resistant bacteria, making this compound a valuable starting point for further investigations.

In addition to its antimicrobial properties, 3-(1-amino-2,2-difluorocyclopropyl)-4-bromobenzonitrile has also been studied for its potential as an antiviral agent. The ability to modulate viral replication through targeted interactions with viral enzymes or host cell receptors is a critical aspect of antiviral drug design. Early studies have indicated that this compound can interfere with key viral processes, suggesting its potential as a broad-spectrum antiviral agent.

The structural flexibility of 3-(1-amino-2,2-difluorocyclopropyl)-4-bromobenzonitrile also makes it an excellent candidate for drug delivery systems. The presence of functional groups such as the amino and bromo substituents allows for the attachment of various targeting ligands or prodrug moieties. This can enhance the compound's pharmacokinetic properties, improving its bioavailability and reducing potential side effects.

From a synthetic chemistry perspective, the preparation of 3-(1-amino-2,2-difluorocyclopropyl)-4-bromobenzonitrile involves several well-established reactions. The synthesis typically starts with the formation of the difluorocyclopropyl ring through a cyclopropanation reaction followed by functionalization with an amino group and introduction of the bromo substituent. Recent advancements in synthetic methods have made this process more efficient and scalable, facilitating large-scale production for further research and development.

The biological activity of 3-(1-amino-2,2-difluorocyclopropyl)-4-bromobenzonitrile has been evaluated using various in vitro and in vivo models. In cell-based assays, the compound has demonstrated potent activity against a range of pathogens, including both gram-positive and gram-negative bacteria. Additionally, it has shown promising results in inhibiting viral replication in cell cultures infected with different viral strains.

To further understand the mechanism of action of 3-(1-amino-2,2-difluorocyclopropyl)-4-bromobenzonitrile, computational studies have been conducted using molecular docking and dynamics simulations. These studies have provided insights into how the compound interacts with target proteins at the molecular level, highlighting key residues involved in binding and inhibition. This information is crucial for optimizing the compound's structure to enhance its potency and selectivity.

In conclusion, 3-(1-amino-2,2-difluorocyclopropyl)-4-bromobenzonitrile (CAS No. 2229214-84-8) represents a promising lead compound with diverse applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further development as an antimicrobial or antiviral agent. Ongoing research aims to optimize its properties and explore its full therapeutic potential.